Cas no 2172117-03-0 (10-methyl-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane)

10-methyl-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane Chemical and Physical Properties
Names and Identifiers
-
- 10-methyl-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane
- 10-methyl-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane
- 2172117-03-0
- EN300-1278860
-
- Inchi: 1S/C13H23NO/c1-11-3-7-13(8-4-11)14-9-12(10-15-13)5-2-6-12/h11,14H,2-10H2,1H3
- InChI Key: WBDPMWRGDMIMSE-UHFFFAOYSA-N
- SMILES: O1CC2(CNC31CCC(C)CC3)CCC2
Computed Properties
- Exact Mass: 209.177964357g/mol
- Monoisotopic Mass: 209.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3Ų
- XLogP3: 2.5
10-methyl-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1278860-50mg |
10-methyl-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane |
2172117-03-0 | 50mg |
$647.0 | 2023-10-01 | ||
Enamine | EN300-1278860-100mg |
10-methyl-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane |
2172117-03-0 | 100mg |
$678.0 | 2023-10-01 | ||
Enamine | EN300-1278860-1000mg |
10-methyl-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane |
2172117-03-0 | 1000mg |
$770.0 | 2023-10-01 | ||
Enamine | EN300-1278860-500mg |
10-methyl-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane |
2172117-03-0 | 500mg |
$739.0 | 2023-10-01 | ||
Enamine | EN300-1278860-1.0g |
10-methyl-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane |
2172117-03-0 | 1g |
$0.0 | 2023-06-08 | ||
Enamine | EN300-1278860-2500mg |
10-methyl-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane |
2172117-03-0 | 2500mg |
$1509.0 | 2023-10-01 | ||
Enamine | EN300-1278860-250mg |
10-methyl-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane |
2172117-03-0 | 250mg |
$708.0 | 2023-10-01 | ||
Enamine | EN300-1278860-5000mg |
10-methyl-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane |
2172117-03-0 | 5000mg |
$2235.0 | 2023-10-01 | ||
Enamine | EN300-1278860-10000mg |
10-methyl-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane |
2172117-03-0 | 10000mg |
$3315.0 | 2023-10-01 |
10-methyl-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane Related Literature
-
Guosheng Li,Xiaochuan Lu,Jin Y. Kim,John P. Lemmon,Vincent L. Sprenkle J. Mater. Chem. A, 2013,1, 14935-14942
-
Jagadeesh Kalepu,Parthasarathy Gandeepan,Lutz Ackermann,Lukasz T. Pilarski Chem. Sci., 2018,9, 4203-4216
-
Yue-Jian Liang,Zhi-Wen Zhao,Yun Geng,Qing-Qing Pan,Hao-Yu Gu,Liang Zhao,Min Zhang,Shui-Xing Wu New J. Chem., 2020,44, 9767-9774
-
T. Yotoriyama,I. Nishiyama,Y. Suzuki,A. Goto,Y. Nagashima,T. Hyodo Phys. Chem. Chem. Phys., 2014,16, 26991-26996
-
Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
Additional information on 10-methyl-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane
Exploring the Unique Properties and Applications of 10-methyl-6-oxa-13-azadispiro[3.2.57.24]tetradecane (CAS No. 2172117-03-0)
In the realm of organic chemistry, 10-methyl-6-oxa-13-azadispiro[3.2.57.24]tetradecane (CAS No. 2172117-03-0) stands out as a fascinating compound due to its intricate spirocyclic structure and potential applications. This molecule, characterized by its dispiro framework and heteroatom integration (oxygen and nitrogen), has garnered attention in pharmaceutical and material science research. Its unique molecular architecture offers opportunities for drug design, particularly in targeting central nervous system (CNS) disorders, a hot topic in modern therapeutics.
The compound's spirocyclic backbone is a key feature, as such structures are known for their conformational rigidity and ability to mimic bioactive motifs. Researchers are increasingly exploring spiro compounds like this for their potential in neurological drug development, a field where users frequently search for terms like "blood-brain barrier penetration" and "neuroprotective agents." The presence of both oxygen (oxa) and nitrogen (aza) atoms in the structure further enhances its versatility, enabling interactions with biological targets through hydrogen bonding and dipole moments.
Recent studies highlight the growing interest in heterocyclic compounds for sustainable chemistry applications. With the rise of eco-conscious research, queries like "green synthesis of spirocycles" and "biodegradable heterocycles" have surged. The 10-methyl-6-oxa-13-azadispiro[3.2.57.24]tetradecane framework aligns with these trends, as its modular design could facilitate catalysis optimization and atom-efficient reactions. This positions it as a candidate for green chemistry innovations, addressing user concerns about environmental impact.
From a synthetic perspective, the compound's CAS No. 2172117-03-0 serves as a critical identifier for researchers investigating structure-activity relationships (SAR). Computational chemists often search for "molecular docking studies of spiroheterocycles" or "conformational analysis of dispiro systems," making this molecule relevant to cheminformatics discussions. Its three-dimensional complexity also makes it a valuable subject for AI-driven drug discovery, a trending topic in pharmaceutical SEO.
Beyond pharmaceuticals, the compound's thermal stability and electronic properties suggest applications in advanced materials. Searches for "nitrogen-oxygen hybrid materials" or "spirocyclic polymers" reflect industry interest in such derivatives. The methyl group at the 10-position offers opportunities for further functionalization, a feature frequently explored in queries like "selective C-H activation in spiro compounds."
Quality control of 10-methyl-6-oxa-13-azadispiro[3.2.57.24]tetradecane requires advanced analytical techniques, linking to popular search terms like "HPLC method development for spirocycles" and "NMR characterization of heterospiro compounds." The compound's chiral centers (if present) could also make it relevant to asymmetric synthesis discussions, addressing the high search volume for "enantioselective spirocycle formation."
As research progresses, this compound may contribute to solving challenges in medicinal chemistry and material science, aligning with user interests in "next-generation bioactive scaffolds" and "multifunctional molecular architectures." Its CAS registry number (2172117-03-0) ensures precise identification across scientific databases, crucial for researchers compiling data on novel heterocyclic systems.
2172117-03-0 (10-methyl-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane) Related Products
- 877632-00-3(N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-methylbenzamide)
- 946282-25-3(N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3,4,5-trimethoxybenzamide)
- 2229489-25-0(5-2-(aminomethyl)cyclopropylthiophene-3-carbonitrile)
- 731779-03-6(N-(3,4-dichlorophenyl)-4,5-dimethyl-1,3-benzothiazol-2-amine)
- 2885995-22-0(2-(3-FLUORO-2,5-DIMETHYLPHENYL)-4,4,5,5-TETRAMETHYL-1,3,2)
- 1476780-44-5((1S,3R)-3-amino-2,2-dimethylcyclobutane-1-carboxylic acid hydrochloride)
- 533868-69-8(4-(diethylsulfamoyl)-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)
- 84746-35-0(methyl (2E)-4-methyl-3-phenyl-2-(phenylimino)-2,3-dihydro-1,3-thiazole-5-carboxylate)
- 2296450-90-1(4-Chloro-2-(2-methoxyethoxy)-6-methylpyrimidine)
- 1351094-00-2(Tert-Butyl 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate)




